3-(3,4-dimethoxyphenyl)-7-(4-ethoxyphenyl)-3-hydroxy-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridine-8-carbonitrile

• Molecular Formula: C24H24N2O5S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-7-(4-ethoxyphenyl)-3-hydroxy-5-oxo-6,7-dihydro-2H-[1,3]thiazolo[3,2-a]pyridine-8-carbonitrile
• InChI: InChI=1S/C24H24N2O5S/c1-4-31-17-8-5-15(6-9-17)18-12-22(27)26-23(19(18)13-25)32-14-24(26,28)16-7-10-20(29-2)21(11-16)30-3/h5-11,18,28H,4,12,14H2,1-3H3
• InChI Key: PLIPRBRVVJZJEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2CC(=O)N3C(=C2C#N)SCC3(C4=CC(=C(C=C4)OC)OC)O

Description

This compound belongs to the class of thiazolo-pyridines, which exhibit diverse biological and pharmacological activities. Its complex structure combines a thiazole ring, a pyridine ring, and various functional groups. Let’s explore its synthesis, properties, and applications.

Preparation Methods

Synthetic Routes::

• One-pot three-component fusion reaction:
  • Reactants: 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes, and active methylene compounds.
  • Solvent: Ethanol.
  • Reaction Conditions: Room temperature.
  • Yield: Excellent (90–97%) within a swift reaction time (25–30 minutes) .
• Other synthetic methods may exist, but this one demonstrates efficiency and green chemistry principles.

Industrial Production::

• Industrial-scale production methods are not explicitly documented in the available literature. Further research is needed to explore large-scale synthesis.

Chemical Reactions Analysis

Reactions: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These depend on the specific reaction conditions and substrates used.

Scientific Research Applications

Chemistry: Investigate its reactivity, stability, and potential as a building block for novel compounds.

Biology: Explore its interactions with biological macromolecules (e.g., proteins, DNA).

Medicine: Assess its pharmacological properties (e.g., antimicrobial, anticancer).

Industry: Investigate its use in materials science (e.g., organic electronics, sensors).

Mechanism of Action

Targets: Identify molecular targets (e.g., enzymes, receptors).

Pathways: Explore signaling pathways affected by the compound.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to other thiazolo-pyridines.

Similar Compounds: Further research is needed to compile a comprehensive list.